Cas no 17057-86-2 (2,3,6-trimethyl-1H-indene)

• Product Name: 2,3,6-trimethyl-1H-indene
• CAS No: 17057-86-2
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 1352468
• Update Time: 2024-08-17

2,3,6-trimethyl-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trimethyl-1H-indene
• 1H-indene, 2,3,6-trimethyl-
• LogP

• Inchi： 1S/C12H14/c1-8-4-5-12-10(3)9(2)7-11(12)6-8/h4-6H,7H2,1-3H3
• InChI Key： QPCWBOGUNOIAOJ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C)=C2)C(C)=C1C

Computed Properties

• Exact Mass: 158.10962
• Monoisotopic Mass: 158.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.964
• Boiling Point: 238.8°C at 760 mmHg
• Flash Point: 92.6°C
• Refractive Index: 1.549
• PSA: 0